Cas no 915923-72-7 (3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid)
3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid is a specialized benzoic acid derivative featuring a pivalamido (2,2-dimethylpropanoyl) substituent at the 3-position and a methyl group at the 4-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural rigidity and steric hindrance, which can influence reactivity and binding properties. The pivaloyl moiety enhances metabolic stability, making it a useful intermediate in drug design. Its carboxylic acid functionality allows for further derivatization, enabling applications in peptide coupling or metal coordination chemistry. The compound’s well-defined structure and purity make it suitable for precise synthetic applications.
915923-72-7 structure
Product name:3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid
3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 4-Methyl-3-pivalamidobenzoic acid
- 3-(2,2-dimethylpropanoylamino)-4-methylbenzoic acid
- 3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid
- 3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid(SALTDATA: FREE)
- MFCD08692001
- AKOS000104509
- BS-36458
- 3-(2,2-Dimethylpropanamido)-4-methylbenzoic acid
- 4-Methyl-3-pivalamidobenzoicacid
- DTXSID20588239
- 915923-72-7
- CS-0366614
- 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid
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- MDL： MFCD08692001
- Inchi： InChI=1S/C13H17NO3/c1-8-5-6-9(11(15)16)7-10(8)14-12(17)13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
- InChI Key： XTJFPDDBFZQSKY-UHFFFAOYSA-N
- SMILES： CC1=C(NC(C(C)(C)C)=O)C=C(C(O)=O)C=C1
Computed Properties
- Exact Mass: 235.12100
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.171
- Boiling Point: 431.356°C at 760 mmHg
- Flash Point: 214.677°C
- Refractive Index: 1.572
- PSA: 66.40000
- LogP: 2.75080
3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Security Information
3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D591933-10mg |
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic Acid |
915923-72-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| abcr | AB222267-1 g |
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic acid; 95% |
915923-72-7 | 1g |
€63.70 | 2022-03-25 | ||
| Fluorochem | 069785-1g |
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic acid |
915923-72-7 | 95% | 1g |
￡29.00 | 2022-03-01 | |
| abcr | AB222267-1g |
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic acid, 95%; . |
915923-72-7 | 95% | 1g |
€94.10 | 2024-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437284-5g |
4-Methyl-3-pivalamidobenzoic acid |
915923-72-7 | 95+% | 5g |
￥1414.00 | 2024-04-25 | |
| TRC | D591933-50mg |
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic Acid |
915923-72-7 | 50mg |
$ 65.00 | 2022-06-05 | ||
| A2B Chem LLC | AD01153-1g |
4-Methyl-3-pivalamidobenzoic acid |
915923-72-7 | 95% | 1g |
$35.00 | 2024-07-18 | |
| TRC | D591933-100mg |
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic Acid |
915923-72-7 | 100mg |
$ 80.00 | 2022-06-05 | ||
| 1PlusChem | 1P006GZL-1g |
3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid |
915923-72-7 | 95% | 1g |
$35.00 | 2025-02-21 |
3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Related Literature
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2. Book reviews
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:915923-72-7)3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid
Purity:99%
Quantity:5g
Price ($):197.0